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Compound of Interest

Compound Name: 2,5-Dihydroxycinnamic acid

Cat. No.: B183497 Get Quote

2,5-Dihydroxycinnamic acid is a hydroxycinnamic acid derivative and an isomer of the more

widely studied caffeic acid (3,4-dihydroxycinnamic acid)[1]. It has been identified in natural

sources such as the plant Grevillea robusta[2]. While its chemical properties are of interest to

researchers, a comprehensive and officially registered health and safety profile for 2,5-
dihydroxycinnamic acid remains largely uncharacterized.

A thorough review of safety literature reveals a critical data gap: no complete Safety Data

Sheet (SDS) with detailed toxicological endpoints (e.g., LD50, carcinogenicity, mutagenicity) is

available specifically for the 2,5-isomer. However, SDS and toxicological summaries for its

methyl ester derivative (Methyl 2,5-dihydroxycinnamate) and its structural isomer Caffeic acid

(3,4-dihydroxycinnamic acid) are available[3][4][5].

The causality behind this guide's structure is therefore dictated by this data gap. We must

proceed with a risk assessment built on logical inference from these closely related chemical

analogs. Standard laboratory practice dictates that in the absence of specific data, a compound

should be handled with the caution appropriate for its most hazardous known structural

analogs. This guide is therefore a synthesis, designed to provide a conservative and safe

operational protocol.

Section 2: Hazard Identification and Inferred
Classification
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Based on the available data for its analogs, 2,5-dihydroxycinnamic acid should be treated as

a hazardous substance. The primary hazards are inferred from its methyl ester and its 3,4-

isomer.

Skin and Eye Irritation: Data for Methyl 2,5-dihydroxycinnamate and other related isomers

consistently list skin and serious eye irritation as primary hazards[3]. The acidic nature of the

carboxyl group and the phenolic hydroxyl groups on the parent acid make it highly probable

that it shares these irritant properties.

Potential for Systemic Toxicity: The methyl ester of 2,5-dihydroxycinnamic acid is classified

as toxic if swallowed, toxic in contact with skin, and toxic if inhaled[5]. This suggests that the

core structure has significant biological activity and potential for systemic toxicity.

Suspected Carcinogenicity: The closely related isomer, 3,4-dihydroxycinnamic acid (caffeic

acid), is classified as a Category 2 carcinogen, meaning it is suspected of causing cancer[4]

[6][7][8]. The International Agency for Research on Cancer (IARC) classifies caffeic acid in

Group 2B: "Possibly carcinogenic to humans"[4]. Until data proves otherwise, 2,5-
dihydroxycinnamic acid must be handled as a potential carcinogen.

Table 1: Inferred GHS Classification for 2,5-
Dihydroxycinnamic Acid
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Hazard Class Hazard Category Hazard Statement Basis of Inference

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed

Inferred from Methyl

2,5-

dihydroxycinnamate[5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Inferred from Methyl

2,5-

dihydroxycinnamate[5]

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled

Inferred from Methyl

2,5-

dihydroxycinnamate[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Inferred from analogs

and chemical

structure[3]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

Inferred from analogs

and chemical

structure[3]

Carcinogenicity Category 2
H351: Suspected of

causing cancer

Inferred from 3,4-

dihydroxycinnamic

acid (Caffeic Acid)[4]

Specific target organ

toxicity
Category 3

H335: May cause

respiratory irritation

Inferred from

analogs[5][6][7]

Section 3: Toxicological Profile (Inferred)
The biological activity of 2,5-dihydroxycinnamic acid derivatives underscores the need for

cautious handling. For example, a phenethyl ester derivative is a potent inhibitor of the 5-

lipoxygenase enzyme and induces apoptosis in cancer cells, demonstrating that this class of

compounds is highly interactive with cellular pathways[9].

As no specific LD50 or LC50 data exists for 2,5-dihydroxycinnamic acid, the following table

provides context from related compounds.
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Table 2: Toxicological Data for Structurally Related
Compounds

Compound CAS No.
LD50 Oral
(Rat)

Other Toxicity
Information

Source

2,5-

Dihydroxybenzoi

c acid

490-79-9 800 mg/kg -
Fisher

Scientific[10]

3,4-

Dihydroxycinnam

ic acid

331-39-5 Not Available

Suspected of

causing cancer

(Category 2)[4]

Sigma-Aldrich[4]

Methyl 2,5-

dihydroxycinnam

ate

63177-57-1 Not Available

GHS

Classification:

Toxic if

swallowed,

inhaled, or in

contact with

skin[5].

PubChem[5]

The lack of quantitative data is a self-validating reason for implementing stringent engineering

controls and comprehensive personal protective equipment. The known biological activity of its

derivatives further reinforces that this compound should not be treated as benign[9].

Section 4: Experimental Protocol: Safe Handling
and Storage
This protocol is designed to mitigate the risks of irritation, systemic toxicity, and potential

carcinogenicity.

Objective: To safely handle, weigh, and prepare solutions of solid 2,5-dihydroxycinnamic
acid.

Materials:

2,5-Dihydroxycinnamic acid (solid powder)
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Appropriate solvent

Calibrated analytical balance

Spatula, weigh boats/paper

Appropriate glassware (beakers, volumetric flasks)

Labeling materials

Methodology:

Preparation and Engineering Controls:

Causality: To prevent inhalation of fine particulates and potential exposure to a suspected

carcinogen, all handling of the solid compound MUST be performed within a certified

chemical fume hood.

Ensure the fume hood sash is at the appropriate working height.

Place a disposable bench cover on the work surface to contain any potential spills.

Have a designated chemical waste container ready for all contaminated disposables.

Personal Protective Equipment (PPE) Donning:

Wear a lab coat, fully fastened.

Wear chemical safety goggles that provide a full seal around the eyes. A face shield is

recommended if there is a risk of splashing[3][11].

Wear two pairs of nitrile gloves to prevent skin contact.

Causality: Given the "Toxic in contact with skin" classification of the methyl ester,

preventing all skin exposure is critical[5].

Weighing the Compound:
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Place the analytical balance inside the chemical fume hood if possible. If not, tare a sealed

container, add the compound inside the hood, seal the container, and then weigh it outside

the hood.

Use a spatula to carefully transfer the desired amount of 2,5-dihydroxycinnamic acid
from the stock bottle to a weigh boat.

Causality: Avoid any actions that could generate dust, such as dropping the powder from a

height or using excessive force[12]. Dust generation is a primary route of exposure for

respiratory irritants and potential carcinogens.

Dissolution:

In the fume hood, carefully add the weighed powder to the beaker or flask containing the

solvent.

Use a small amount of solvent to rinse the weigh boat to ensure a complete transfer.

Stir or sonicate as needed to fully dissolve the compound.

Storage:

Store the solid compound in a tightly-closed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids[7][10].

Solutions should be stored in clearly labeled, sealed containers.

Decontamination and Waste Disposal:

Wipe down the spatula and work surface with an appropriate solvent.

Dispose of all contaminated items (gloves, bench cover, weigh boat) in the designated

hazardous waste container.

Wash hands and forearms thoroughly after the procedure, even though gloves were

worn[11].
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Section 5: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls are the primary line of defense. Personal protective equipment serves as

the essential final barrier.

Engineering Controls: A certified chemical fume hood is mandatory for handling the solid

form to prevent inhalation[13]. Ensure safety showers and eyewash stations are readily

accessible[10].

Respiratory Protection: If work outside of a fume hood is unavoidable (not recommended), a

NIOSH-approved respirator with an appropriate particulate filter is required.

Eye/Face Protection: Chemical safety goggles are required. A face shield should be worn

over the goggles for additional protection[11].

Hand Protection: Wear protective gloves, such as nitrile gloves. Change them immediately if

they become contaminated[3][11].

Skin and Body Protection: Wear a protective lab coat. Protective boots may be required

depending on the scale of the operation[3].

Diagram 1: PPE Selection Workflow
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Task: Handling
2,5-Dihydroxycinnamic Acid

Is the material solid powder?

Can work be done in a
certified fume hood?

Yes

Core PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

No (Solution)

Mandatory:
NIOSH-Approved Respirator

No (Not Recommended)

Mandatory:
Work in Fume Hood

Yes

Click to download full resolution via product page

Caption: PPE selection decision tree for 2,5-dihydroxycinnamic acid.

Section 6: First Aid and Emergency Procedures
Immediate and correct action is critical in the event of an exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention[7][11].
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Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or

persists[3][11].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[3][11].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[11].

Diagram 2: Emergency Response to Exposure

Exposure Event Occurs Identify Route of
Exposure

Inhalation
Inhalation

Skin ContactSkin

Eye Contact
Eye

Ingestion

Ingestion

1. Move to Fresh Air
2. Get Medical Attention

1. Remove Clothing
2. Wash with Soap & Water (15 min)

3. Get Medical Attention

1. Flush with Water (15 min)
2. Remove Contacts

3. Get Immediate Medical Attention

1. Rinse Mouth
2. DO NOT Induce Vomiting

3. Get Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for first aid response to an exposure event.

Section 7: Stability, Reactivity, and Disposal
Chemical Stability: The compound is expected to be stable under normal laboratory

conditions[10].
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Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases, as

violent reactions are possible[4][10].

Hazardous Decomposition Products: Upon combustion, the compound may release

hazardous products such as carbon monoxide and carbon dioxide[3][10].

Waste Disposal: All waste material must be disposed of as hazardous waste in accordance

with federal, state, and local regulations. Do not allow the material to enter drains or the

environment[3][4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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